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Compound of Interest

Compound Name:

Methyl 4-

(hydroxymethyl)cyclohexanecarbo

xylate

Cat. No.: B180981 Get Quote

An In-depth Technical Guide to the Health and Safety of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive overview of the health and safety information

currently available for Methyl 4-(hydroxymethyl)cyclohexanecarboxylate. It is intended to

serve as a technical guide for professionals in research and development who may handle this

compound. The information is compiled from various safety data sheets and chemical

databases. It should be noted that the toxicological properties of this specific chemical have not

been exhaustively investigated[1]. Therefore, it should be handled with care by qualified

individuals trained in laboratory procedures[2].

Chemical and Physical Properties
Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is a versatile building block in organic

synthesis, notable for its bifunctional structure which includes a carboxylate ester and a

hydroxymethyl group[3]. These properties influence its handling and storage requirements.
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Property Value Source(s)

Molecular Formula C₉H₁₆O₃ [3][4][5][6]

Molecular Weight 172.22 g/mol [3][4][5][7]

IUPAC Name

methyl 4-

(hydroxymethyl)cyclohexane-

1-carboxylate

[3][4][6]

CAS Number
110928-44-4 (for trans-

isomer); 13380-85-3
[4][5][7][8][9]

Appearance
Colorless to Pale-yellow Solid

or Liquid
[7]

Boiling Point 233 - 250.7 °C [3]

Flash Point 99.8 °C [3][8]

Density 1.059 g/cm³ [3]

Solubility

Insoluble in water; Soluble in

organic solvents like ether and

alcohol.

[3]

Storage

Store in a well-ventilated

place. Keep cool.[10]

Recommended storage at 2-

8°C under an inert

atmosphere.[5]

[5][10]

Hazard Identification and GHS Classification
Methyl 4-(hydroxymethyl)cyclohexanecarboxylate is classified as a hazardous chemical.

The GHS classification indicates it can cause irritation and may be harmful if it comes into

contact with the skin, is inhaled, or is swallowed.
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GHS Classification Details

Signal Word Warning

Pictogram GHS07 (Exclamation Mark)

Hazard Statements

H302: Harmful if swallowed.[7][11]H315:

Causes skin irritation.[4][5][7][12]H319: Causes

serious eye irritation.[4][5][7][12]H335: May

cause respiratory irritation.[4][5][7][12]H226:

Flammable liquid and vapor.

Precautionary Statements

Prevention: P210, P261, P264, P270, P271,

P280.[4][12]Response: P301+P312,

P302+P352, P304+P340, P305+P351+P338,

P332+P313, P337+P313.[12]Storage:

P403+P233, P405.[4][12]Disposal: P501.[4][12]

First Aid Measures
Immediate first aid is crucial in case of exposure. The following are standard procedures;

always show the safety data sheet to attending medical personnel.

General Advice: Consult a physician. Move the affected person out of the dangerous area.[1]

[13]

Inhalation: If inhaled, move the person to fresh air. If breathing has stopped or is difficult,

provide artificial respiration or oxygen and seek immediate medical attention.[1][12][14]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice.

[1][12][14]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do. Continue rinsing and consult a physician

immediately.[1][12][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3432448393?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-hydroxycyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/11073869
https://www.bldpharm.com/products/110928-44-4.html
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3432448393?context=bbe
https://aksci.com/sds/1617DA_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11073869
https://www.bldpharm.com/products/110928-44-4.html
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3432448393?context=bbe
https://aksci.com/sds/1617DA_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11073869
https://www.bldpharm.com/products/110928-44-4.html
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3432448393?context=bbe
https://aksci.com/sds/1617DA_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11073869
https://aksci.com/sds/1617DA_SDS.pdf
https://aksci.com/sds/1617DA_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11073869
https://aksci.com/sds/1617DA_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/11073869
https://aksci.com/sds/1617DA_SDS.pdf
https://www.capotchem.com/doc/msds_110928-44-4.do
https://www.schc.org/assets/meetings/fall_2019/karlik_ppt_f19.pdf
https://www.capotchem.com/doc/msds_110928-44-4.do
https://aksci.com/sds/1617DA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC330840100&countryCode=US&language=en
https://www.capotchem.com/doc/msds_110928-44-4.do
https://aksci.com/sds/1617DA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC330840100&countryCode=US&language=en
https://www.capotchem.com/doc/msds_110928-44-4.do
https://aksci.com/sds/1617DA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC330840100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and call a POISON CENTER or doctor if you feel unwell.[1]

[13]
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Exposure Event

Immediate Actions

Assessment & Decontamination

Medical Attention

Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

Ensure Scene is Safe

Remove from Exposure Source

Assess ABCs
(Airway, Breathing, Circulation)

Decontaminate Based on Route

Inhalation:
Move to fresh air

Skin Contact:
Remove clothing, wash with soap & water

Eye Contact:
Rinse with water for 15 mins

Ingestion:
Rinse mouth, DO NOT induce vomiting

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Flowchart of first aid procedures following chemical exposure.
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Handling, Storage, and Spill Management
Proper handling and storage are essential to minimize risk.

Handling: Use in a well-ventilated area or under a chemical fume hood.[15] Wear appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat.[15] Avoid breathing vapors or mist. Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.[10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][14]

Keep away from oxidizing agents.[10][14]

Spill Management: Evacuate the area. Ensure adequate ventilation. Remove all sources of

ignition.[12] Absorb the spill with an inert, non-combustible material (e.g., sand, earth,

vermiculite) and place it in a suitable, closed container for disposal.[12] Do not let the

product enter drains.
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Spill Cleanup Procedure

1. Immediate Safety

2. Containment & Cleanup

3. Decontamination & Disposal

Chemical Spill Occurs

Alert Personnel

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill with Absorbent Material

Collect & Place in Waste Container

Decontaminate Spill Area

Dispose of Waste via Licensed Contractor

Report Incident

Click to download full resolution via product page

Caption: A stepwise workflow for managing a laboratory chemical spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b180981?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological and Ecological Information
Toxicological Information: The chemical, physical, and toxicological properties of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate have not been thoroughly investigated.[1] Acute

toxicity data (e.g., LD50, LC50) is not currently available. It is known to cause skin, eye, and

respiratory irritation based on GHS classifications.[4][5][12]

Ecological Information: No data is available on the persistence, degradability,

bioaccumulative potential, or mobility in soil for this compound.[1] It is crucial to prevent its

release into the environment as its ecological impact is unknown. Do not empty into drains.

[1][14]

Experimental Protocols: General Acute Toxicity
Assessment
In the absence of specific toxicological studies for this compound, a standard approach for

assessing acute toxicity would be followed, guided by internationally recognized protocols such

as those from the Organisation for Economic Co-operation and Development (OECD).

Objective: To determine the acute toxicity of a test substance, typically by oral, dermal, or

inhalation routes, and to identify the median lethal dose (LD50) or concentration (LC50).[16]

Methodology (Based on OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose

Procedure):

Animal Selection: Healthy, young adult rodents (e.g., rats or mice) are chosen from a single

strain. Animals are acclimatized to laboratory conditions before the study.

Dose Preparation: The test substance is prepared in a suitable vehicle. The concentration is

calculated based on the starting dose level.

Dose Administration:

A single animal is dosed at a specific starting level (e.g., 300 mg/kg body weight).

The animal is observed for signs of toxicity and mortality over a 14-day period.
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Observation and Progression:

If the animal survives: Four more animals are dosed sequentially at the same level. If at

least three animals survive, the test is repeated at a higher dose level (e.g., 2000 mg/kg).

If the animal dies: The test is repeated at a lower dose level in a new animal.

This sequential dosing and observation continue until the dose causing evident toxicity or

mortality is identified.

Endpoints:

The primary endpoint is mortality.

Sub-lethal endpoints include changes in body weight, clinical signs of toxicity (e.g.,

changes in skin, fur, eyes, respiration, behavior), and gross necropsy findings at the end of

the study.

Data Analysis: The results are used to classify the substance into a GHS hazard category

rather than determining a precise LD50 value. This approach reduces the number of animals

required for testing.

General Acute Toxicity Assessment Workflow

1. Preparation

2. Sighting Study (Fixed Dose) 3. Main Study 4. Analysis & Classification

Select Animal Model
(e.g., Rats)

Prepare Test Substance
in Vehicle

Dose 1 Animal
(e.g., 300 mg/kg) Observe for 48h Outcome?

Animal Dies
(Select Lower Dose)

Dose 4 More Animals
Sequentially

Animal Survives Observe for 14 Days Collect Endpoints
(Mortality, Clinical Signs, Weight) Analyze Data Classify Substance

(GHS Category)

Click to download full resolution via product page

Caption: A generalized workflow for an acute oral toxicity study.

Disposal Considerations
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Chemical waste must be disposed of in accordance with local, regional, and national

regulations.

Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[1] The

material can be burned in a chemical incinerator equipped with an afterburner and scrubber.

[1]

Contaminated Packaging: Dispose of as unused product in a suitable, closed container.[1]

[12] Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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